![molecular formula C20H18FN3O4 B2821184 Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate CAS No. 932517-02-7](/img/structure/B2821184.png)
Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
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Overview
Description
Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C20H18FN3O4 and its molecular weight is 383.379. The purity is usually 95%.
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Scientific Research Applications
- Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate exhibits promising anticancer activity. Researchers are investigating its effects on tumor cells, including inhibition of cell proliferation and induction of apoptosis. Further studies are needed to understand its mechanisms and optimize its use in cancer therapy .
- This compound has shown antibacterial and antifungal properties. It could be explored as a potential agent against drug-resistant pathogens. Researchers are studying its efficacy against various bacterial strains and fungal species, aiming to develop novel antimicrobial drugs .
- Quantum computing leverages the principles of quantum mechanics to perform complex calculations. Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate might contribute to quantum algorithms or serve as a qubit in quantum computers. Its unique properties could enhance computational speed and efficiency .
- Researchers are exploring this compound for drug delivery applications. Its structure allows modification to create targeted drug carriers. By attaching therapeutic agents to the molecule, it could improve drug solubility, stability, and selective delivery to specific tissues .
- PDT is a non-invasive cancer treatment that uses light-activated compounds. Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate could serve as a photosensitizer in PDT. Upon exposure to light, it generates reactive oxygen species, damaging cancer cells .
- The compound’s unique structure and electronic properties make it interesting for material science and nanotechnology. Researchers are investigating its use in organic electronics, sensors, and nanomaterials. It could contribute to the development of efficient solar cells, LEDs, and other advanced devices .
Anticancer Properties
Antibacterial and Antifungal Activity
Quantum Computing Applications
Drug Delivery Systems
Photodynamic Therapy (PDT)
Material Science and Nanotechnology
Mechanism of Action
Mode of Action
The presence of a fluorophenyl group suggests it may interact with its targets through aromatic interactions .
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Compounds with similar structures have been found to affect various pathways, such as the suzuki–miyaura cross-coupling pathway .
Pharmacokinetics
Compounds with similar structures have shown varying degrees of oral bioavailability, with some being extensively metabolized and others being partially eliminated as unchanged drug .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown due to the lack of information on its primary targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
ethyl 1-[2-(4-fluoroanilino)-2-oxoethyl]-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O4/c1-3-28-20(27)16-10-24(19-15(18(16)26)9-4-12(2)22-19)11-17(25)23-14-7-5-13(21)6-8-14/h4-10H,3,11H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHBBELKWLYVCDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=N2)C)CC(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate |
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